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Compound of Interest

Compound Name: 1-Phenyl-1-butyne

Cat. No.: B1346892 Get Quote

Essential Safety and Handling Guide for 1-Phenyl-1-
butyne
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Phenyl-1-butyne (CAS 622-76-

4). The following procedures are designed to ensure the safe handling of this chemical and to

minimize exposure risks in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
1-Phenyl-1-butyne is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]

[2][3][4][5] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Summary of Required PPE
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Protection Type Recommended Equipment Specification/Notes

Eye/Face Protection
Safety Glasses with Side

Shields & Face Shield

Must conform to EN166 (EU)

or NIOSH (US) standards.[2][6]

A face shield should be worn

over safety glasses when there

is a risk of splashing.

Skin Protection Chemical-Resistant Gloves

While specific breakthrough

time data for 1-Phenyl-1-

butyne is not available, heavy-

duty rubber gloves are

recommended for handling.[7]

For incidental contact, nitrile

gloves may be used, but they

should be replaced

immediately upon

contamination.[8] Always

inspect gloves for degradation

before use.[6]

Lab Coat / Impervious Clothing

A flame-resistant lab coat or

impervious clothing is required

to prevent skin contact.[2][6]

Respiratory Protection Use in a Ventilated Area

All handling should occur in a

well-ventilated area, preferably

within a chemical fume hood.

[2][3][6]

Respirator

If engineering controls are

insufficient or if handling the

solid form which can create

dust, a NIOSH-approved N95

dust mask or a full-face

respirator with an appropriate

organic vapor cartridge should

be used.[1][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC152461000&countryCode=US&language=en
https://www.guidechem.com/msds/622-76-4.html
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/Phenylacetylene,%2098%25.pdf
https://www.csueastbay.edu/riskmanagement/files/docs/ehs/laboratory-safety/new-pdfs-2022/appendix-b1-glove-chart.pdf
https://www.guidechem.com/msds/622-76-4.html
https://www.fishersci.com/store/msds?partNumber=AC152461000&countryCode=US&language=en
https://www.guidechem.com/msds/622-76-4.html
https://www.fishersci.com/store/msds?partNumber=AC152461000&countryCode=US&language=en
https://www.chemicalbook.com/msds/phenylacetylene.pdf
https://www.guidechem.com/msds/622-76-4.html
https://store.apolloscientific.co.uk/storage/msds/OR8217_msds.pdf
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/Phenylacetylene,%2098%25.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties
A summary of key quantitative data for 1-Phenyl-1-butyne is provided below.

Property Value Source

CAS Number 622-76-4 [1]

Molecular Formula C₁₀H₁₀ [1]

Molecular Weight 130.19 g/mol [1]

Appearance
Colorless to Yellow to Green

clear liquid
[9][10]

Boiling Point 73-75 °C at 4 mmHg [1]

Density 0.916 g/mL at 25 °C [1]

Flash Point 69 °C (156.2 °F) - closed cup [1]

Occupational Exposure Limits No data available [2]

Operational and Disposal Plan
A systematic approach to handling, from receipt to disposal, is critical for safety.

Experimental Workflow and Handling Protocol
The following diagram outlines the standard operating procedure for safely handling 1-Phenyl-
1-butyne in a laboratory setting.
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Preparation Phase

Handling & Experimental Phase

Post-Experiment & Disposal Phase

Review Safety Data Sheet (SDS)

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower, Fire Extinguisher)

Don Required Personal Protective Equipment (PPE)

Work in a Chemical Fume Hood or
Well-Ventilated Area

Begin Work

Ground Equipment to Prevent Static Discharge

Keep Away from Ignition Sources
(Heat, Sparks, Open Flames)

Dispense Chemical Carefully to Avoid Splashes

Keep Container Tightly Closed When Not in Use

Decontaminate Work Surfaces

Experiment Complete

Remove PPE and Wash Hands Thoroughly

Segregate Waste into a Labeled,
Closed Hazardous Waste Container

Dispose of Waste via Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Phenyl-1-butyne.
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Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Confirm that a safety shower and eyewash station are accessible and operational.

Put on all required PPE as detailed in the table above, including appropriate gloves, safety

glasses, a face shield, and a lab coat.[2][6]

Handling:

Conduct all work in a chemical fume hood or a well-ventilated area to avoid inhalation of

vapors.[2][3]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3][4]

[9] It is a combustible liquid.[4][9][11]

Use non-sparking tools and ensure proper grounding of equipment to prevent static

electricity buildup.[6]

Avoid contact with skin and eyes.[2][6] In case of contact, immediately flush the affected

area with plenty of water.[2] If eye irritation persists, seek medical attention.[2][6]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated place.[2][3]

Disposal Plan
Waste Collection: All waste materials contaminated with 1-Phenyl-1-butyne, including empty

containers, used gloves, and absorbent materials from spills, must be collected in a suitable,

closed, and clearly labeled hazardous waste container.[2][6]

Disposal Route: Do not dispose of this chemical down the drain.[6] All waste must be

disposed of through an approved hazardous waste disposal plant, in accordance with local,

state, and federal regulations.[2][3][9][10] Contaminated clothing should be removed and

washed before reuse.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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